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Compound of Interest

Compound Name: 3-Vinylbenzaldehyde

Cat. No.: B026632

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical
properties of 3-Vinylbenzaldehyde, with a focus on its solubility characteristics. Due to the
limited availability of specific quantitative solubility data in publicly accessible literature, this
document also outlines detailed experimental protocols for determining its solubility profile in
various solvents. This information is critical for applications in organic synthesis, polymer
chemistry, and materials science.

Physicochemical Properties of 3-Vinylbenzaldehyde

3-Vinylbenzaldehyde, also known as 3-ethenylbenzaldehyde, is an aromatic aldehyde
containing a vinyl functional group.[1][2] Its chemical structure influences its reactivity and
physical properties. A summary of its key properties is presented below.
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Property Value Source
Molecular Formula CoHsO [L1][2][3][4]
Molecular Weight 132.16 g/mol [1][4]
Appearance Colorless to off-white liquid [2][5]
Density 1.04 g/mL at 25 °C [21[31[5]
Bailing Point 102-103 °C at 11 Torr; 230.2°C CIEE]
at 760 mmHg

Flash Point 98.9 °C (210 °F) - closed cup [2][3]
Refractive Index n20/D 1.58 [21[31[5]
CAS Number 19955-99-8 [1][2]114]

Solubility Profile

Quantitative solubility data for 3-Vinylbenzaldehyde in common organic solvents and water is
not extensively reported in peer-reviewed literature or chemical databases. However, based on
the general principles of "like dissolves like" and the known solubility of similar aromatic
aldehydes like benzaldehyde, a qualitative assessment can be made.

Water Solubility: Aromatic aldehydes generally exhibit low solubility in water.[6] The presence
of the largely nonpolar benzene ring and the vinyl group in 3-Vinylbenzaldehyde suggests that
its solubility in water is likely to be poor. The polar aldehyde group can engage in hydrogen
bonding with water, but the hydrophobic nature of the rest of the molecule is the dominant
factor.

Organic Solvent Solubility: 3-Vinylbenzaldehyde is expected to be soluble in a range of
common organic solvents. Similar to benzaldehyde, it is likely to be miscible with or highly
soluble in polar aprotic solvents such as diethyl ether, chloroform, and ethyl acetate, as well as
in alcohols like methanol and ethanol.[6] Its solubility in nonpolar solvents such as hexanes is
likely to be lower but still significant.

Experimental Protocols for Solubility Determination
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To establish a quantitative solubility profile for 3-Vinylbenzaldehyde, a systematic
experimental approach is required. The following protocols describe methods to determine its
solubility in various solvents.

1. Saturated Solution Method with Gravimetric Analysis

This is a classical and straightforward method for determining solubility.

o Materials: 3-Vinylbenzaldehyde, selected solvents (e.g., water, ethanol, methanol, acetone,
ethyl acetate, hexane), analytical balance, temperature-controlled shaker or water bath,
filtration apparatus (e.g., syringe filters with appropriate membrane), vials.

e Procedure:

o Add an excess amount of 3-Vinylbenzaldehyde to a known volume of the chosen solvent
in a sealed vial.

o Equilibrate the mixture at a constant temperature (e.g., 25 °C) using a shaker or water
bath for a sufficient period (e.g., 24-48 hours) to ensure saturation.

o After equilibration, allow the solution to stand undisturbed for any undissolved material to
settle.

o Carefully withdraw a known volume of the supernatant using a syringe and filter it to
remove any suspended particles.

o Weigh an empty, dry container.

o Transfer the filtered solution to the pre-weighed container.

o Evaporate the solvent under reduced pressure or in a fume hood.

o Once the solvent is completely removed, weigh the container with the dissolved solute.

o

The solubility can then be calculated in terms of g/100 mL or mol/L.

2. High-Performance Liquid Chromatography (HPLC) Method
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This method is highly accurate and suitable for determining the solubility of aromatic
aldehydes.[7]

e Materials: 3-Vinylbenzaldehyde, selected solvents, HPLC system with a suitable detector
(e.g., UV-Vis), appropriate HPLC column (e.g., C18), volumetric flasks, analytical balance.

e Procedure:

o

Prepare a series of standard solutions of 3-Vinylbenzaldehyde of known concentrations
in a suitable solvent (e.g., acetonitrile or methanol).

o Generate a calibration curve by injecting the standard solutions into the HPLC and plotting
the peak area against concentration.

o Prepare saturated solutions of 3-Vinylbenzaldehyde in the test solvents as described in
the gravimetric method (steps 1-4).

o Dilute a known volume of the filtered saturated solution with the HPLC mobile phase to a
concentration that falls within the range of the calibration curve.

o Inject the diluted sample into the HPLC and determine the peak area.

o Using the calibration curve, calculate the concentration of 3-Vinylbenzaldehyde in the
diluted sample and then back-calculate the concentration in the original saturated solution.

Logical Workflow for Solubility Determination

The following diagram illustrates the general workflow for determining the solubility of 3-
Vinylbenzaldehyde.
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Caption: Workflow for determining the solubility of 3-Vinylbenzaldehyde.
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Conclusion

While specific quantitative solubility data for 3-Vinylbenzaldehyde is not readily available, its
chemical structure suggests poor solubility in water and good solubility in common organic
solvents. For researchers and professionals requiring precise solubility values, the
experimental protocols outlined in this guide provide a robust framework for their determination.
Accurate solubility data is essential for optimizing reaction conditions, developing purification
methods, and formulating products containing this versatile chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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